Cas no 74079-01-9 (Dimethyl Terephthalate-2,3,5,6-d4)

Dimethyl Terephthalate-2,3,5,6-d4 is a deuterated analog of dimethyl terephthalate (DMT), where four hydrogen atoms at the 2, 3, 5, and 6 positions of the benzene ring are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in structural and kinetic studies. Its high isotopic purity (>98%) ensures reliability in tracing and quantification applications. The compound is particularly valuable in polymer research, metabolic studies, and material science, where precise labeling is critical for mechanistic insights. It exhibits stability under standard storage conditions, maintaining integrity for analytical use.

Dimethyl Terephthalate-2,3,5,6-d4 structure

74079-01-9 structure

Product Name:Dimethyl Terephthalate-2,3,5,6-d4

CAS No:74079-01-9

MF:C₁₀H₁₀O₄

MW:198.208650112152

MDL:MFCD00182544

CID:562745

PubChem ID:12241382

Update Time:2025-05-27

Dimethyl Terephthalate-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzene-2,3,5,6-d4-dicarboxylicacid, dimethyl ester (9CI)
- Dimethyl terephthalate-2,3,5,6-d4
- 2,3,5,6-tetradeuterio-terephthalic acid dimethyl ester
- 617172_ALDRICH
- CTK8F9232
- Dimethyl p-Benzenedicarboxylate-d4
- Dimethyl p-Phthalate-d4
- Dimethyl Terephthalate-d4
- Dimethylterephthalat-d4
- DMT-d4
- Methyl 4-(Carbomethoxy)benzoate-d4
- Terephthalic Acid-d4 Dimethyl Ester
- Terephthalsaeure-d(4)-dimethylester
- DIMETHYL TEREPHTHALATE-D{4(RING-D{4)
- Dimethyl terephthalate-d4(ring-d4)
- dimethyl 2,3,5,6-tetradeuteriobenzene-1,4-dicarboxylate
- 74079-01-9
- 1,4-Benzenedicarboxylic Acid-d4 Dimethyl Ester
- Dimethyl terephthalate-2,3,5,6-d4, 98 atom % D
- AKOS037643772
- ZCA07901
- AS-35393
- MFCD00182544
- DTXSID10482015
- 1,4-dimethyl (?H?)benzene-1,4-dicarboxylate
- HY-Y0383S
- CS-0564269
- DB-301099
- DB-319210
- 1,4-DIMETHYL ((2)H?)BENZENE-1,4-DICARBOXYLATE
- Dimethyl Terephthalate-2,3,5,6-d4
- MDL： MFCD00182544
- Inchi： 1S/C10H10O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h3-6H,1-2H3/i3D,4D,5D,6D
- InChI Key： WOZVHXUHUFLZGK-LNFUJOGGSA-N
- SMILES： O(C)C(C1C([2H])=C([2H])C(C(=O)OC)=C([2H])C=1[2H])=O

Computed Properties

Exact Mass: 198.08301578g/mol
Monoisotopic Mass: 198.08301578g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Melting Point: 139-141 °C(lit.)

Dimethyl Terephthalate-2,3,5,6-d4 Security Information

WGK Germany：1

Dimethyl Terephthalate-2,3,5,6-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B185326-10mg	Dimethyl Terephthalate-2,3,5,6-d4	74079-01-9		10mg	$ 64.00	2023-04-19
TRC	B185326-50mg	Dimethyl Terephthalate-2,3,5,6-d4	74079-01-9		50mg	$ 115.00	2023-04-19
TRC	B185326-100mg	Dimethyl Terephthalate-2,3,5,6-d4	74079-01-9		100mg	$ 144.00	2023-04-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51104-250mg	Dimethyl terephthalate-2,3,5,6-d4, 98 atom % D	74079-01-9	98 atom%	250mg	￥785.00	2023-05-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51104-1g	Dimethyl terephthalate-2,3,5,6-d4, 98 atom % D	74079-01-9	98 atom%	1g	￥4423.00	2023-05-15
abcr	AB255971-250 mg	Dimethyl terephthalate-d4(ring-d4); 95%	74079-01-9		250MG	€91.40	2021-09-16
abcr	AB255971-1 g	Dimethyl terephthalate-d4(ring-d4), 95%; .	74079-01-9	95%	1 g	€266.00	2023-07-20
eNovation Chemicals LLC	Y1266435-1g	Dimethyl terephthalate-2,3,5,6-d4	74079-01-9	98%D	1g	$1110	2024-06-07
abcr	AB255971-1g	Dimethyl terephthalate-d4(ring-d4), 95%; .	74079-01-9	95%	1g	€277.00	2024-06-12
A2B Chem LLC	AC55915-500mg	Dimethyl terephthalate-d4(ring-d4)	74079-01-9	98	500mg	$550.00	2024-04-19